Cas no 900006-28-2 (N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(4-nitrophenyl)ethanediamide)

• Product Name: N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(4-nitrophenyl)ethanediamide
• CAS No: 900006-28-2
• MF: C₂₃H₃₀N₆O₄
• MW: 454.522104740143
• CID: 5494059
• PubChem ID: 18583708
• Update Time: 2025-10-31

N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(4-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• F2762-0341
• 900006-28-2
• N-[2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl]-N'-(4-nitrophenyl)oxamide
• N'-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-N-(4-nitrophenyl)ethanediamide
• AKOS024678430
• N1-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-(4-nitrophenyl)oxalamide
• N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(4-nitrophenyl)ethanediamide

• Inchi： 1S/C23H30N6O4/c1-26(2)19-8-4-17(5-9-19)21(28-14-12-27(3)13-15-28)16-24-22(30)23(31)25-18-6-10-20(11-7-18)29(32)33/h4-11,21H,12-16H2,1-3H3,(H,24,30)(H,25,31)
• InChI Key： BCIRVVBMBPGJPI-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)NCC(C1C=CC(=CC=1)N(C)C)N1CCN(C)CC1

Computed Properties

• Exact Mass: 454.23285346g/mol
• Monoisotopic Mass: 454.23285346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(4-nitrophenyl)ethanediamide

Introduction to N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(4-nitrophenyl)ethanediamide and Its Significance in Modern Chemical Research

N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(4-nitrophenyl)ethanediamide, a compound with the CAS number 900006-28-2, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in various scientific domains. The compound's unique chemical composition, featuring a blend of aromatic rings, amines, and piperazine moieties, makes it a versatile candidate for further exploration.

The structural framework of N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(4-nitrophenyl)ethanediamide is built upon several key functional groups. The presence of a dimethylamino substituent at the 4-position of the phenyl ring introduces basicity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets. Additionally, the 4-methylpiperazine moiety enhances the compound's solubility and bioavailability, making it an attractive candidate for drug design. These features collectively contribute to the molecule's pharmacological profile and its potential role in therapeutic interventions.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(4-nitrophenyl)ethanediamide has emerged as a promising candidate in this context. Its structural features suggest potential applications in the treatment of neurological disorders, where precise modulation of neurotransmitter activity is essential. The nitrophenyl group, in particular, has been extensively studied for its ability to interact with various biological receptors and enzymes, making it a valuable component in medicinal chemistry.

The synthesis and characterization of N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(4-nitrophenyl)ethanediamide have been subjects of significant interest. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for subsequent pharmacological studies. Techniques such as multi-step organic synthesis, including nucleophilic substitution and condensation reactions, have been utilized to construct the complex framework of this compound. The use of high-resolution spectroscopic methods like NMR and mass spectrometry has further facilitated the elucidation of its structural details.

The pharmacological potential of N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(4-nitrophenyl)ethanediamide has been explored through various in vitro and in vivo studies. These investigations have revealed intriguing interactions with biological targets, including receptors and enzymes involved in neurotransmitter signaling. The compound's ability to modulate these pathways suggests its potential as an intermediate in the development of new therapeutic agents. Furthermore, its structural similarity to known pharmacologically active molecules makes it a valuable scaffold for drug discovery efforts.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(4-nitrophenyl)ethanediamide. Molecular modeling techniques have been employed to predict its binding affinity to various biological targets and to gain insights into its mechanism of action. These computational studies have complemented experimental approaches and have provided a more comprehensive understanding of the compound's pharmacological properties.

The development of novel pharmaceuticals often involves extensive optimization processes to enhance efficacy and minimize side effects. N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(4-nitrophenyl)ethanediamide serves as an excellent example of how structural modifications can lead to improved drug candidates. By fine-tuning its chemical composition, researchers can explore different pharmacological profiles and potentially discover new therapeutic applications. This iterative process is essential for advancing drug discovery and ensuring that patients receive safe and effective treatments.

The future prospects for N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(4-nitrophenyl)ethanediamide are promising. Ongoing research aims to further elucidate its mechanisms of action and explore its potential in treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field, leading to the development of novel therapeutics based on this compound or related derivatives.

In conclusion, N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-y l ) eth y l } - N - ( 4 - n i t ro p h e n y l ) e t h aned i am ide is a remarkable compound with significant implications for modern chemical research. Its unique structural features and pharmacological potential make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its properties and applications, this molecule is poised to play a crucial role in advancing our understanding of disease mechanisms and developing innovative treatments.